Cas no 155085-26-0 (1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide)

1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide structure
155085-26-0 structure
Product Name:1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide
CAS No:155085-26-0
MF:C21H41BrN2
MW:401.467645406723
CID:1329693
PubChem ID:71354108
Update Time:2025-04-20

1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide
    • 1-ethenyl-3-hexadecyl-1,2-dihydroimidazol-1-ium,bromide
    • DTXSID40778812
    • SCHEMBL21072919
    • 1-Ethenyl-3-hexadecyl-2,3-dihydro-1H-imidazol-1-ium bromide
    • 155085-26-0
    • Inchi: 1S/C21H40N2.BrH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(4-2)21-23;/h4,19-20H,2-3,5-18,21H2,1H3;1H
    • InChI Key: RLBBGENOQSCOHE-UHFFFAOYSA-N
    • SMILES: [Br-].N1(C=C[NH+](C=C)C1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 358.9245
  • Monoisotopic Mass: 400.24531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent